Cas no 953234-52-1 (N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 953234-52-1
• MF: C₁₈H₁₈ClN₃O₃S
• MW: 391.871821880341
• CID: 6245370
• PubChem ID: 16879717
• Update Time: 2025-07-15

N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-[(oxolan-2-yl)methyl]-1,2-oxazole-5-carboxamide
• 953234-52-1
• F5002-0121
• AKOS024487598
• N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide
• VU0627900-1
• N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide

• Inchi： 1S/C18H18ClN3O3S/c1-10-5-6-13(19)16-15(10)20-18(26-16)22(9-12-4-3-7-24-12)17(23)14-8-11(2)21-25-14/h5-6,8,12H,3-4,7,9H2,1-2H3
• InChI Key： WDKJGBIMCDKCDT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1SC(=N2)N(C(C1=CC(C)=NO1)=O)CC1CCCO1

Computed Properties

• Exact Mass: 391.0757403g/mol
• Monoisotopic Mass: 391.0757403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 96.7Ų

Additional information on N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide

Recent Advances in the Study of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 953234-52-1)

The compound N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 953234-52-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and oxazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of considerable interest for drug development.

One of the key areas of research has been the investigation of the compound's interaction with cellular targets. Preliminary findings suggest that N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide exhibits high affinity for certain protein kinases, which play a critical role in signal transduction and cellular regulation. This interaction has been explored through in vitro and in vivo studies, demonstrating the compound's potential as a kinase inhibitor. Such properties position it as a candidate for the treatment of diseases characterized by aberrant kinase activity, including various cancers and inflammatory disorders.

In addition to its kinase inhibitory activity, recent research has also highlighted the compound's favorable pharmacokinetic profile. Studies have shown that N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide exhibits good bioavailability and metabolic stability, which are essential attributes for a drug candidate. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights for further optimization.

Another significant aspect of the research has been the exploration of the compound's therapeutic potential in preclinical models. For instance, in a recent study, the compound demonstrated potent anti-proliferative effects in cancer cell lines, with notable activity against tumors that are resistant to conventional therapies. These findings have spurred interest in its potential as a novel chemotherapeutic agent, either as a standalone treatment or in combination with existing drugs. Furthermore, its anti-inflammatory properties have been investigated in models of autoimmune diseases, showing promising results in reducing disease severity.

Despite these encouraging findings, challenges remain in the development of N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide as a therapeutic agent. Issues such as potential off-target effects, toxicity profiles, and formulation stability need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its selectivity and reduce adverse effects, while maintaining its therapeutic efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-yl)methyl-1,2-oxazole-5-carboxamide (CAS: 953234-52-1) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable subject of ongoing research. As studies continue to uncover its full potential, this compound may pave the way for the development of novel therapeutics targeting a range of diseases. The integration of multidisciplinary approaches will be crucial in overcoming current challenges and realizing its clinical benefits.